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Compound of Interest

Compound Name: 3,3-Dimethylpentane

Cat. No.: B146829

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of
3,3-dimethylpentane, a saturated hydrocarbon and an isomer of heptane. This document
details the experimentally determined physical constants, the methodologies for their
measurement, and the underlying chemical principles that govern these properties.

Physicochemical Data of 3,3-Dimethylpentane

3,3-Dimethylpentane is a colorless, mobile liquid with an odor resembling gasoline.[1] It is

used in organic synthesis and as a component of gasoline.[1] The key physical properties are
summarized in the table below.
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Property Value Units

Boiling Point 86.0 °*ClL]2][31[41[5]
Melting Point -134.9t0 -135 °Clal2][3][4][516]7118]
Molecular Formula C7Hie -[1][5]1[9]

Molecular Weight 100.2 g/mol [1][5][9]

Density 0.6934 g/mL at 25 °C[1][2][3]
Refractive Index 1.39092 at 20 °C[2]

Experimental Protocols for Determination of
Physical Constants

The determination of accurate boiling and melting points is crucial for the identification and
purity assessment of chemical compounds.[10][11]

2.1. Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[12][13] A common laboratory method for determining the boiling point of an organic
liquid is the capillary method using a Thiele tube or an aluminum block.[14]

Experimental Workflow:

Sample Preparation: A small amount of 3,3-dimethylpentane is placed in a small test tube
or fusion tube.[12][14]

o Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid
in the test tube.[14][15]

e Heating: The apparatus, containing the sample and a thermometer, is heated slowly and
uniformly.[10][14]

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. The temperature is recorded when this stream of bubbles is rapid and
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continuous.[14] This indicates that the vapor pressure of the liquid has overcome the
atmospheric pressure.

Boiling Point Determination Workflow

Sample Preparation:
Place 3,3-dimethylpentane
in a fusion tube.

'

Capillary Insertion:
Place an inverted, sealed
capillary tube into the liquid.

'

Heating:
Slowly and uniformly heat
the apparatus with a thermometer.

'

Observation & Recording:
Record temperature when a
continuous stream of bubbles emerges.

Click to download full resolution via product page
Caption: Workflow for Boiling Point Determination.
2.2. Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid.[10]
For pure crystalline compounds, this transition occurs over a narrow temperature range.[10][11]
Impurities tend to lower and broaden the melting range.[10][11]

Experimental Workflow:
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e Sample Preparation: A small amount of solid 3,3-dimethylpentane (if frozen) is finely
powdered and packed into a capillary tube.[10][16]

o Apparatus Setup: The capillary tube is attached to a thermometer and placed in a heating
bath (like a Thiele tube with oil) or a melting point apparatus with a heated metal block.[10]

e Heating: The sample is heated slowly and steadily.[10]

e Observation: The temperature at which the substance begins to melt (the first appearance of
liquid) and the temperature at which it completely melts are recorded. This range is the
melting point.[10]

Melting Point Determination Workflow

Sample Preparation:
Pack powdered solid
3,3-dimethylpentane into a capillary tube.

'

Apparatus Setup:
Place the capillary tube in a
melting point apparatus with a thermometer.

v
Heating:
Heat the sample slowly
and uniformly.

'

Observation & Recording:
Record the temperature range from the
first appearance of liquid to complete melting.

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Influence of Molecular Structure on Physical
Properties

The boiling and melting points of alkanes are determined by the strength of the intermolecular
van der Waals forces.[17][18] The structure of an alkane isomer significantly influences these
forces.

3.1. Boiling Point

For isomers of alkanes, increased branching leads to a decrease in the boiling point.[17][19]
This is because branching reduces the surface area of the molecule, weakening the van der
Waals interactions between molecules.[17][19] Long, straight-chain alkanes can pack more

closely together, resulting in stronger intermolecular forces and higher boiling points.[20][21]

3.2. Melting Point

The effect of branching on melting points is more complex. Generally, more symmetrical
molecules have higher melting points because they can pack more efficiently into a crystal
lattice.[19] While branching usually lowers the melting point due to decreased surface area,
highly branched, symmetrical molecules can exhibit unusually high melting points.[19]
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Factors Influencing Alkane Isomer Boiling & Melting Points

Boiling Point Melting Point

Increased Branching Increased Symmetry
Decreased Surface Area Decreased Stackability Improved Crystal Packing
Weaker Van der Waals Forces Generally Lower Melting Point Potentially Higher Melting Point

Increased Branching

Lower Boiling Point

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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